Cas no 62832-07-9 (2-{[4-(4-chlorophenyl)-1-phenyl-1H-pyrazol-3-yl]oxy}-N,N-dimethylethanamine methanesulfonate)

2-{[4-(4-chlorophenyl)-1-phenyl-1H-pyrazol-3-yl]oxy}-N,N-dimethylethanamine methanesulfonate structure
62832-07-9 structure
Product name:2-{[4-(4-chlorophenyl)-1-phenyl-1H-pyrazol-3-yl]oxy}-N,N-dimethylethanamine methanesulfonate
CAS No:62832-07-9
MF:C20H24ClN3O4S
MW:437.940262794495
CID:1640617
PubChem ID:3046923

2-{[4-(4-chlorophenyl)-1-phenyl-1H-pyrazol-3-yl]oxy}-N,N-dimethylethanamine methanesulfonate Chemical and Physical Properties

Names and Identifiers

    • 2-{[4-(4-chlorophenyl)-1-phenyl-1H-pyrazol-3-yl]oxy}-N,N-dimethylethanamine methanesulfonate
    • 2-[4-(4-chlorophenyl)-1-phenylpyrazol-3-yl]oxy-N,N-dimethylethanamine,methanesulfonic acid
    • 62832-07-9
    • DTXSID90211946
    • Ethanamine, 2-((4-(4-chlorophenyl)-1-phenyl-1H-pyrazol-3-yl)oxy)-N,N-dimethyl-, monomethanesulfonate
    • Inchi: InChI=1S/C19H20ClN3O.CH4O3S/c1-22(2)12-13-24-19-18(15-8-10-16(20)11-9-15)14-23(21-19)17-6-4-3-5-7-17;1-5(2,3)4/h3-11,14H,12-13H2,1-2H3;1H3,(H,2,3,4)
    • InChI Key: TYCNVTGYSCHBOR-UHFFFAOYSA-N
    • SMILES: CN(C)CCOC1=NN(C=C1C2=CC=C(C=C2)Cl)C3=CC=CC=C3.CS(=O)(=O)O

Computed Properties

  • Exact Mass: 437.11782
  • Monoisotopic Mass: 437.117605
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 460
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 93

Experimental Properties

  • Boiling Point: 459°C at 760 mmHg
  • Flash Point: 231.4°C
  • PSA: 84.66

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